Cas no 29907-56-0 (10-Octadecenoic acid,9,12,13-trihydroxy-)

• Product name: 10-Octadecenoic acid,9,12,13-trihydroxy-
• CAS No: 29907-56-0
• MF: C₁₈H₃₄O₅
• MW: 330.45956
• CID: 260588
• PubChem ID: 5282966

10-Octadecenoic acid,9,12,13-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 10-Octadecenoic acid,9,12,13-trihydroxy-
• 9,12,13-trihydroxy-10-octadecenoic acid
• 9,12,13-Todea
• (9S,10E,12S,13S)-9,12,13-Trihydroxy-10-octadecenoic acid
• CHEMBL469617
• AKOS040737497
• 10-Octadecenoic acid, 9,12,13-trihydroxy-
• FA 18:1+3O
• 9,12,13-trihydroxy-(e)-10-octadecenoic acid
• Compound NP-023274
• 29907-56-0
• (E)-9,12,13-trihydroxyoctadec-10-enoic acid
• SCHEMBL2178651
• 9,12,13-TriHOME(10)
• LMFA02000169
• 9,12,13-Trihydroxyoctadec-10-enoic acid
• DTXSID10904328
• 9,12,13-trihydroxyoctadeca-10-enoic acid
• PD148914
• CHEBI:91217

• Inchi： InChI=1S/C18H34O5/c1-2-3-7-11-16(20)17(21)14-13-15(19)10-8-5-4-6-9-12-18(22)23/h13-17,19-21H,2-12H2,1H3,(H,22,23)/b14-13+
• InChI Key： MDIUMSLCYIJBQC-BUHFOSPRSA-N
• SMILES： OC(/C=C/C(O)C(O)CCCCC)CCCCCCCC(O)=O

Computed Properties

• Exact Mass: 330.24072
• Monoisotopic Mass: 330.240624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98

Experimental Properties

• Density: 1.074
• Boiling Point: 531.5°Cat760mmHg
• Flash Point: 289.3°C
• Refractive Index: 1.507
• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids